Cas no 131393-99-2 (1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-
• CAS No: 131393-99-2
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 102339
• Update Time: 2024-03-05

1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-
• 1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI)
• 1H-Pyrrole-3-carboxaldehyde, 1,5-dimethyl-

• Inchi： 1S/C7H9NO/c1-6-3-7(5-9)4-8(6)2/h3-5H,1-2H3
• InChI Key： ABWWGNMNVQFPPX-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(C=O)=C1

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22A^2

Experimental Properties

• PSA: 22